molecular formula C8H7BrN2O B8666214 (4-Bromo-5-methoxy-pyridin-2-yl)-acetonitrile

(4-Bromo-5-methoxy-pyridin-2-yl)-acetonitrile

Cat. No.: B8666214
M. Wt: 227.06 g/mol
InChI Key: WHSXVKQLRHMCSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-5-methoxy-pyridin-2-yl)-acetonitrile is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7BrN2O

Molecular Weight

227.06 g/mol

IUPAC Name

2-(4-bromo-5-methoxypyridin-2-yl)acetonitrile

InChI

InChI=1S/C8H7BrN2O/c1-12-8-5-11-6(2-3-10)4-7(8)9/h4-5H,2H2,1H3

InChI Key

WHSXVKQLRHMCSC-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(N=C1)CC#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 4-bromo-2-bromomethyl-5-methoxy-pyridine (Step AL2) (1.2 g, 4.3 mmol), KCN (417 mg, 6.4 mmol) and aliquat 336 (35 mg, 0.085 mmol) in H2O was stirred at 50° C. for 2 h. The reaction mixture was dissolved in CH2Cl2, extracted with a saturated aqueous solution of NaHCO3, washed with brine, dried (Na2SO4), filtered and concentrated. The crude product was purified by silica gel column chromatography (hexane/EtOAc, 100:0→1:1). tR: 3.83 min (HPLC 7).
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
417 mg
Type
reactant
Reaction Step One
Quantity
35 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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